N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-4-(pyrrolidin-1-ylmethyl)benzamide
• InChI: InChI=1S/C20H24N2O2/c1-24-19-7-3-2-6-18(19)14-21-20(23)17-10-8-16(9-11-17)15-22-12-4-5-13-22/h2-3,6-11H,4-5,12-15H2,1H3,(H,21,23)
• InChI Key: XKYCULDELRXPRK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C2=CC=C(C=C2)CN3CCCC3
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide, also known as MPBD, is a chemical compound that has been extensively studied for its potential therapeutic effects. This compound belongs to the class of benzamides and is known to have significant biological activities.

Mechanism of Action

The mechanism of action of N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide is not fully understood, but it is believed to act on multiple targets in the body. N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide has been shown to inhibit the activity of several enzymes that are involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide has been shown to have significant biochemical and physiological effects in various animal models. It has been shown to reduce inflammation and pain in models of arthritis and colitis. N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields and purity. N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide has also been shown to have low toxicity and minimal side effects in animal models. However, one limitation of N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide has also been shown to have significant anti-cancer properties, and further research is needed to determine its potential use in cancer therapy. Additionally, the development of new synthesis methods for N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide could lead to the production of more potent analogs with improved therapeutic properties.
Conclusion:
In conclusion, N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide is a chemical compound that has been extensively studied for its potential therapeutic effects. It has been shown to have significant anti-inflammatory, analgesic, and anti-cancer properties. N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the mechanism of action of N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide and to determine its potential use in clinical settings.

Scientific Research Applications

N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide has been extensively studied for its potential therapeutic effects in various medical conditions. It has been shown to have significant anti-inflammatory, analgesic, and anti-cancer properties. N-(2-methoxybenzyl)-4-(1-pyrrolidinylmethyl)benzamide has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.